Cas no 15341-70-5 (3-Furancarboxylic acid, 5-(hydroxymethyl)-2-methyl-, ethyl ester)
15341-70-5 structure
Product Name:3-Furancarboxylic acid, 5-(hydroxymethyl)-2-methyl-, ethyl ester
CAS No:15341-70-5
MF:C9H12O4
MW:184.189183235168
CID:1333292
PubChem ID:11830090
Update Time:2025-04-20
3-Furancarboxylic acid, 5-(hydroxymethyl)-2-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid, 5-(hydroxymethyl)-2-methyl-, ethyl ester
- ethyl 5-(hydroxymethyl)-2-methylfuran-3-carboxylate
- DTXSID00474045
- 5-methyl-4-carbethoxyfurfuryl alcohol
- 15341-70-5
- SCHEMBL19834811
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- Inchi: 1S/C9H12O4/c1-3-12-9(11)8-4-7(5-10)13-6(8)2/h4,10H,3,5H2,1-2H3
- InChI Key: SPXOPKHVDHJGLM-UHFFFAOYSA-N
- SMILES: O1C(CO)=CC(C(=O)OCC)=C1C
Computed Properties
- Exact Mass: 184.07355886g/mol
- Monoisotopic Mass: 184.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 59.7Ų
3-Furancarboxylic acid, 5-(hydroxymethyl)-2-methyl-, ethyl ester Related Literature
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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